4,5-Dimethyl-2-(4-((3-methylpiperidin-1-yl)sulfonyl)benzamido)thiophene-3-carboxamide

• IUPAC Name: 4,5-dimethyl-2-[[4-(3-methylpiperidin-1-yl)sulfonylbenzoyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C20H25N3O4S2/c1-12-5-4-10-23(11-12)29(26,27)16-8-6-15(7-9-16)19(25)22-20-17(18(21)24)13(2)14(3)28-20/h6-9,12H,4-5,10-11H2,1-3H3,(H2,21,24)(H,22,25)
• InChI Key: KOYBFKGSDTZIQR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C(=C(S3)C)C)C(=O)N
• Molecular Formula: C20H25N3O4S2
• Molecular Weight: 435.6 g/mol

Description

The compound “4,5-Dimethyl-2-(4-((3-methylpiperidin-1-yl)sulfonyl)benzamido)thiophene-3-carboxamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom. It also contains a piperidine ring, which is a six-membered ring with one nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiophene and piperidine derivatives can be synthesized through various methods. For instance, thiophene derivatives can be synthesized through condensation reactions like Gewald, Paal–Knorr, Fiesselmann, and Hinsberg. Piperidine derivatives can be synthesized through intra- and intermolecular reactions.

Molecular Structure Analysis

The molecular structure of this compound would include a thiophene ring and a piperidine ring, along with various other functional groups. The exact structure would depend on the positions and orientations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. Thiophene and piperidine rings can undergo a variety of reactions, including electrophilic substitution, hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, thiophene is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anticancer Agents

• Researchers have investigated the potential of this compound as an anticancer agent. .

Anti-inflammatory Properties

• The sulfonamide group in the compound suggests anti-inflammatory activity. .

Neuroprotective Effects

• Some investigations have focused on the compound’s impact on neuronal health. .

Antibacterial Activity

• The benzamido-thiophene core has been associated with antibacterial properties. .

Cardiovascular Applications

• .

Chemical Biology and Enzyme Inhibition

• The compound’s unique structure may allow it to interact with enzymes or biological targets. .

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Thiophene and piperidine derivatives have been found to possess a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more.

Future Directions

Thiophene and piperidine derivatives have diverse biological activities and immense potential for therapeutic applications. Therefore, the synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of interest for medicinal chemists.